S 14506 hydrochloride
Overview
Description
“S 14506 hydrochloride” is a chemical compound with the CAS Number: 286369-38-8 . It has a molecular weight of 443.95 . It is a potent 5-HT1A agonist, as well as a 5-HT2A/2C antagonist . It also displays dopamine antagonist properties by blocking dopamine D2 receptors .
Molecular Structure Analysis
The IUPAC name of “S 14506 hydrochloride” is 4-fluoro-N-{2-[4-(7-methoxy-1-naphthyl)-1-piperazinyl]ethyl}benzamide hydrochloride . The InChI code is 1S/C24H26FN3O2.ClH/c1-30-21-10-7-18-3-2-4-23(22(18)17-21)28-15-13-27(14-16-28)12-11-26-24(29)19-5-8-20(25)9-6-19;/h2-10,17H,11-16H2,1H3,(H,26,29);1H .
Physical And Chemical Properties Analysis
“S 14506 hydrochloride” is a solid substance . It is stored at temperatures between -80 and -20 degrees Celsius .
Scientific Research Applications
5-HT1A Receptor Agonist
“S 14506 hydrochloride” is a highly potent selective 5-HT1A receptor full agonist . It has pKi values of 9.0, 6.6, 7.5, 6.6 and < 6.0 for 5-HT1A, 5-HT1B, 5-HT1C, 5-HT2 and 5-HT3 receptors respectively .
Unique Binding Mechanism
This compound possibly binds between the agonist binding site and the G protein interaction switch site, affecting the activation mechanism . This unique binding mechanism could be of interest in the development of new drugs.
Anxiolytic Research
“S 14506 hydrochloride” may display positive cooperativity . It has been found to be anxiolytic following central administration in vivo , which suggests potential applications in the research of anxiety disorders.
Neuropharmacology
Given its interaction with various serotonin receptors, “S 14506 hydrochloride” could be used in neuropharmacological research . Its effects on these receptors could provide insights into the functioning of the nervous system.
In Vivo Binding Inhibition
“S 14506 hydrochloride” has been found to inhibit the in vivo binding of [3H]raclopride in striatum and olfactory bulbs . This suggests potential applications in the study of dopamine receptors.
Potential Anxiolytic Agent
Due to its anxiolytic effects following central administration in vivo , “S 14506 hydrochloride” could potentially be developed as an anxiolytic agent. This would require further research and clinical trials.
Mechanism of Action
Target of Action
S 14506 hydrochloride is a highly potent selective full agonist for the 5-HT1A receptor . The 5-HT1A receptor is a subtype of the 5-HT receptor that binds the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). It is a G protein-coupled receptor (GPCR) that is coupled to Gi/Go and mediates inhibitory neurotransmission .
Mode of Action
S 14506 hydrochloride interacts with its target, the 5-HT1A receptor, by binding between the agonist binding site and the G protein interaction switch site . This unique binding mechanism affects the activation mechanism of the receptor . It may display positive cooperativity, which means the binding of S 14506 hydrochloride to one 5-HT1A receptor can increase the probability of binding to other 5-HT1A receptors .
Biochemical Pathways
The 5-HT1A receptor is involved in several different biochemical pathways. When S 14506 hydrochloride binds to the 5-HT1A receptor, it can inhibit adenylate cyclase activity, decrease the production of cyclic adenosine monophosphate (cAMP), and reduce protein kinase A (PKA) activity. This leads to a decrease in the phosphorylation of various downstream targets, ultimately affecting neuronal excitability and neurotransmitter release .
Pharmacokinetics
It is soluble to 10 mm in ethanol and to 100 mm in dmso , which suggests it may have good bioavailability.
Result of Action
The activation of the 5-HT1A receptor by S 14506 hydrochloride can lead to various molecular and cellular effects. For example, it can inhibit the release of certain neurotransmitters, modulate the activity of certain ion channels, and alter the excitability of neurons . These effects can lead to changes in mood, anxiety, sleep, and other neurological functions .
properties
IUPAC Name |
4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl]benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN3O2.ClH/c1-30-21-10-7-18-3-2-4-23(22(18)17-21)28-15-13-27(14-16-28)12-11-26-24(29)19-5-8-20(25)9-6-19;/h2-10,17H,11-16H2,1H3,(H,26,29);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWLZKPKZVOLFGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CC=C2N3CCN(CC3)CCNC(=O)C4=CC=C(C=C4)F)C=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClFN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4042628 |
Source
|
| Record name | S 14506 hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4042628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
443.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S 14506 hydrochloride | |
CAS RN |
135721-98-1 |
Source
|
| Record name | Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=135721-98-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-((4-Fluorobenzoylamino)ethyl)-4-(7-methoxy-1-naphthyl)piperazine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0135721981 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | S 14506 hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4042628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-14506 HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/098102RI3W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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